Cas no 78142-54-8 (Bicyclo[2.1.1]hexan-2-one, 1-fluoro-)

• Product Name: Bicyclo[2.1.1]hexan-2-one, 1-fluoro-
• CAS No: 78142-54-8
• MF: C₆H₇FO
• MW: 114.117585420609
• CID: 534960
• PubChem ID: 13265783
• Update Time: 2025-04-19

Bicyclo[2.1.1]hexan-2-one, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexan-2-one, 1-fluoro-
• 4-fluorobicyclo[2.1.1]hexan-3-one
• 78142-54-8
• DTXSID60533102
• 1-Fluorobicyclo[2.1.1]hexan-2-one

• Inchi： 1S/C6H7FO/c7-6-2-4(3-6)1-5(6)8/h4H,1-3H2
• InChI Key： ZETDWMDVWWQBAF-UHFFFAOYSA-N
• SMILES： FC12C(CC(C1)C2)=O

Computed Properties

• Exact Mass: 114.048093005g/mol
• Monoisotopic Mass: 114.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones